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Introduction
Dihydro-beta-ionol is a valuable fragrance ingredient prized for its complex and multifaceted

odor profile. Chemically, it is 4-(2,6,6-trimethylcyclohex-1-en-1-yl)butan-2-ol. Its unique scent,

coupled with its performance characteristics, makes it a versatile component in a wide array of

fragrance compositions, from fine perfumery to personal care products. This document

provides detailed application notes and experimental protocols for the use of dihydro-beta-
ionol in fragrance research and development.

It is crucial to distinguish dihydro-beta-ionol from the related compound, dihydro-beta-ionone.

While both are used in perfumery, dihydro-beta-ionol is an alcohol, contributing a distinct

floral and ambery character, whereas dihydro-beta-ionone is a ketone with a woody, slightly

fruity, and orris-like scent.[1]

Olfactory Profile and Applications
Dihydro-beta-ionol possesses a sophisticated woody, floral, and ambery aroma.[2] The

chirality of the molecule significantly influences its perceived scent. The (S)-(+)-enantiomer is

described as having a fine floral-amber fragrance with excellent retaining properties,

accompanied by a high-class feeling, and has also been characterized as having woody,
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ambery, and powdery floral notes of violet and cassis.[3] Conversely, the (R)-(-)-enantiomer is

reported to have a fine floral-musky character, also with excellent retaining properties and a

high-class feel.[3]

Due to its complex and appealing scent, dihydro-beta-ionol is utilized to impart warmth,

volume, and sophistication to fragrance compositions. It is a key component in the

reconstruction of certain natural scents, such as osmanthus absolute, where it is used

alongside materials like dihydro-beta-ionone, gamma-decalactone, and theaspirane.[1] Its

recommended usage level in a fragrance concentrate is up to 2.0%.[2]

Data Presentation
Physical and Chemical Properties of Dihydro-beta-ionol

Property Value Reference

CAS Number 3293-47-8 [4]

Molecular Formula C13H24O [4]

Molecular Weight 196.33 g/mol [4]

Appearance White solid [4]

Odor Woody, floral, amber [2][5]

Melting Point
38.00 to 40.00 °C @ 760.00

mm Hg
[4]

Boiling Point 234.00 °C @ 760.00 mm Hg [4]

Flash Point > 93.33 °C [2]

Solubility
Soluble in alcohol; insoluble in

water
[2]

Recommended Usage Levels in Fragrance Applications
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Application Recommended Level in Concentrate

Fine Fragrance 0.5% - 2.0%

Personal Care (Lotions, Soaps) 0.1% - 1.0%

Air Care 0.2% - 1.5%

Experimental Protocols
Synthesis of Dihydro-beta-ionol via Birch Reduction of
Beta-Ionone
This protocol is based on the general method described in Japanese Patent JPS61134332A.[6]

Researchers should adapt and optimize the procedure for their specific laboratory scale and

safety protocols.

Objective: To synthesize dihydro-beta-ionol by the selective reduction of the enone

functionality of beta-ionone.

Materials:

Beta-ionone

Liquid ammonia

Sodium metal

Ammonium chloride (or other suitable proton source with pKa ≤ 19)

Anhydrous ether or tetrahydrofuran (THF)

Toluene

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography
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Hexane and Ethyl acetate (for chromatography)

Equipment:

Three-necked round-bottom flask equipped with a dry ice condenser, a dropping funnel, and

a mechanical stirrer

Low-temperature bath (e.g., acetone/dry ice)

Standard laboratory glassware for workup and purification

Rotary evaporator

Column chromatography setup

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask under a nitrogen

atmosphere, place a solution of beta-ionone in anhydrous ether or THF.

Birch Reduction: Cool the flask to -78 °C using a dry ice/acetone bath. Carefully condense

liquid ammonia into the flask. To the stirred solution, add small, freshly cut pieces of sodium

metal until a persistent blue color is observed, indicating the presence of solvated electrons.

Quenching: After the reaction is deemed complete (monitored by TLC), cautiously quench

the reaction by the slow addition of solid ammonium chloride until the blue color disappears.

Workup: Allow the ammonia to evaporate overnight in a well-ventilated fume hood. Add water

to the residue and extract the aqueous layer with toluene. Combine the organic extracts,

wash with brine, and dry over anhydrous magnesium sulfate.

Purification: Concentrate the dried organic solution under reduced pressure using a rotary

evaporator. The crude product is then purified by silica gel column chromatography using a

gradient of hexane and ethyl acetate as the eluent.

Characterization: Collect the fractions containing the purified dihydro-beta-ionol and

confirm its identity and purity using analytical techniques such as GC-MS, ¹H NMR, and ¹³C

NMR.
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Sensory Evaluation of Dihydro-beta-ionol
Objective: To systematically evaluate the olfactory characteristics of a dihydro-beta-ionol
sample.

Materials:

Dihydro-beta-ionol sample

Ethanol (perfumer's grade, odorless)

Smelling strips (mouillettes)

Odor-free environment

Procedure:

Sample Preparation: Prepare a 10% solution of dihydro-beta-ionol in ethanol.

Evaluation on Smelling Strip:

Dip a clean smelling strip into the 10% solution, ensuring about 1 cm of the strip is

saturated.

Remove the strip and allow the solvent to evaporate for a few seconds.

Evaluate the odor at different time intervals: immediately after dipping (top note), after 15-

30 minutes (heart note), and after several hours (base note).

Record detailed descriptors of the scent at each stage, noting facets such as woody, floral,

ambery, fruity, etc.

Evaluation in a Simple Fragrance Accord:

Prepare a simple fragrance base, for example, a blend of Iso E Super, Hedione, and a

musk.

Create two versions of the base: one as a control and one with the addition of a known

concentration of dihydro-beta-ionol (e.g., 1%).
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Evaluate the two accords side-by-side on smelling strips to assess the impact of dihydro-
beta-ionol on the overall fragrance profile. Note any changes in volume, warmth,

diffusion, and character.

Panel Evaluation: For more robust data, conduct the evaluation with a panel of trained

sensory analysts.[7][8] Provide each panelist with coded samples and a standardized

questionnaire to rate various olfactory attributes on a defined scale.
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Caption: Synthesis workflow for dihydro-beta-ionol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1595605?utm_src=pdf-body
https://www.benchchem.com/product/b1595605?utm_src=pdf-body
https://parfums-de-grasse.com/fr/content/728-sensory-evaluation-of-perfumes-developing-professional-skills-in-olfactory-analysis
http://sitaramdixit.synthasite.com/resources/Sensory%20evaluation%20techniques%20do's%20and%20don'ts.pdf
https://www.benchchem.com/product/b1595605?utm_src=pdf-body-img
https://www.benchchem.com/product/b1595605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Evaluation

Prepare 10% Solution
in Ethanol

Evaluation on
Smelling Strip

Evaluation in
Simple Accord

Record Olfactory
Descriptors

Panel Evaluation
(Optional)

End Evaluation

Click to download full resolution via product page

Caption: Sensory evaluation workflow for a fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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